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Compound of Interest

Compound Name: 4-(pentyloxy)Benzamide

Cat. No.: B13863709

Get Quote

Executive Summary & Material Significance
4-(Pentyloxy)benzamide (also known as p-n-amyloxybenzamide) is a primary amide

derivative of 4-(pentyloxy)benzoic acid. While its parent acid is a renowned liquid crystal

(exhibiting nematic mesophases), the amide derivative typically exhibits distinct thermal

behavior due to the strong lateral hydrogen bonding capability of the primary amide group (–

CONH₂).[1]

Key Application Scope:

Pharmaceutical Intermediate: Precursor for benzamide-based antifungals and analgesics.[1]

Liquid Crystal Synthesis: A non-mesogenic intermediate often converted into mesogenic N-

alkyl derivatives.[1]

Crystallinity Standard: Used to study hydrogen-bond network stability in homologous

alkoxybenzamides.[1]
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Before thermal analysis, the material must be characterized to ensure the DSC endotherms

represent intrinsic phase transitions rather than impurity eutectics.[1]

Property Specification Notes

Chemical Formula C₁₂H₁₇NO₂

Molecular Weight 207.27 g/mol

Physical State White Crystalline Solid
Platelets or needles from

ethanol.[2]

Est. Melting Point 152–156 °C
Higher than ortho-isomer

(Pentalamide, ~132°C).[1]

Solubility Soluble in DMSO, hot Ethanol Poor solubility in water.[1]

Experimental Protocol: DSC Analysis
To obtain reproducible DSC curves, strict adherence to the following protocol is required. This

methodology minimizes thermal lag and ensures accurate onset temperature detection.[1]

Workflow: Differential Scanning Calorimetry
Instrument: Heat-flux or Power-compensation DSC (e.g., TA Instruments Q2000 or

PerkinElmer DSC 8000).[1]

Atmosphere: Dry Nitrogen (50 mL/min purge) to prevent oxidation at high temperatures.[1]

Sample Mass: 2.0 – 4.0 mg (Precision ±0.01 mg).

Pan Configuration: Tzero Aluminum Hermetic Pan with pinhole lid (allows volatile escape if

residual solvent is present).[1]

Thermal Cycle Program
Equilibration: Hold at 25°C for 2 minutes.

Cycle 1 (Heating): Ramp 10°C/min to 180°C. Purpose: Erase thermal history and observe

primary melting.
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Cycle 1 (Cooling): Ramp 10°C/min to 25°C. Purpose: Observe crystallization (supercooling).

Cycle 2 (Heating): Ramp 10°C/min to 180°C. Purpose: Record intrinsic thermodynamic

properties.

DSC Curve Analysis & Interpretation
Unlike its acid precursor, 4-(pentyloxy)benzamide typically displays a single, sharp melting

endotherm without stable liquid crystalline (mesomorphic) phases.[1] The primary amide group

creates a 3D hydrogen-bonded network that stabilizes the crystal lattice until it collapses

directly into an isotropic liquid.[1]

The Thermogram Profile
Transition
Event

Temperature
(Approx.)

Enthalpy (

)
Signal Type Interpretation

Solid-Solid

Transition

90–110°C

(Variable)
Low (< 5 J/g) Weak Endotherm

Potential

polymorphic

reordering (often

absent in pure

recrystallized

samples).

Melting (

)
154.0 °C (Onset) ~30–40 kJ/mol

Sharp

Endotherm

Breakdown of

intermolecular H-

bonds; transition

from Crystal (Cr)

Isotropic Liquid

(I).[1]

Crystallization (

)
120–135°C Exothermic Sharp Exotherm

Recrystallization

upon cooling.[1]

Significant

supercooling (

C) is common for

amides.[1]
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Critical Insight: If you observe a broad "shoulder" or a second peak near 125°C, your sample

likely contains residual 4-(pentyloxy)benzoic acid (the precursor), which melts/clears in that

range.[1]

Comparative Performance Analysis
This section compares 4-(pentyloxy)benzamide against its primary alternatives and

analogues to highlight the structural impact on thermal properties.[1]

Comparison 1: Amide vs. Acid (Impact of H-Bonding)
The most common confusion occurs between the amide and the acid. The acid forms dimers

that act as rod-like mesogens, facilitating a Liquid Crystal (Nematic) phase.[1] The amide forms

a network, suppressing this phase.[1]

Feature 4-(Pentyloxy)benzamide 4-(Pentyloxy)benzoic Acid

Melting Point High (~154°C) Lower (~126°C)

Phase Behavior
Cr

Isotropic (Direct)

Cr

Nematic

Isotropic

DSC Curve Single sharp peak.

Two peaks: Melting (

) and Clearing (

).[1]

Clearing Point N/A (Melt is clearing)
~151°C (Nematic-Isotropic

transition).[1]

Comparison 2: Positional Isomers (Para vs. Ortho)
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Positional isomerism drastically affects packing efficiency.[1]

Feature Para-Isomer (This Product) Ortho-Isomer (Pentalamide)

Structure Linear, symmetric packing.
Kinked, intramolecular H-bond.

[1]

Melting Point ~154°C ~132°C

Lattice Energy
Higher (Intermolecular H-

bonds).[1]

Lower (Intramolecular H-bonds

reduce networking).[1]

Visualizing the Phase Transition Logic
The following diagram illustrates the decision logic for interpreting the DSC curve of a 4-

alkoxybenzamide sample.

Unknown Sample
(4-Pentyloxybenzamide Batch)

Run DSC (10°C/min)

Analyze Endothermic Peaks

Single Sharp Peak
(~154°C)

High Tm

Double Peak
(126°C & 151°C)

Multi-step

Broad/Low Peak
(<130°C)

Low Tm

CONFIRMED:
Pure 4-(Pentyloxy)benzamide

(No Mesophase)

IMPURITY ALERT:
Contains 4-(Pentyloxy)benzoic Acid

(Liquid Crystal Phase Present)

ISOMER ALERT:
Likely Ortho-Isomer

(Pentalamide)
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Click to download full resolution via product page

Caption: Diagnostic logic flow for identifying 4-(pentyloxy)benzamide via DSC, distinguishing

it from mesogenic acid precursors and isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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